Cas no 1845713-72-5 (5-Bromo-3-iodo-2-methoxyaniline)

• Product Name: 5-Bromo-3-iodo-2-methoxyaniline
• CAS No: 1845713-72-5
• MDL: MFCD28898256
• CID: 4623541
• Update Time: 2025-06-10

5-Bromo-3-iodo-2-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-iodo-2-methoxyaniline

• MDL： MFCD28898256

Additional information on 5-Bromo-3-iodo-2-methoxyaniline

Introduction to 5-Bromo-3-iodo-2-methoxyaniline (CAS No. 1845713-72-5)

5-Bromo-3-iodo-2-methoxyaniline is a highly versatile aromatic heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. With the CAS number 1845713-72-5, this compound serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, comprising both bromine and iodine substituents, make it an attractive scaffold for further functionalization, enabling the development of novel compounds with potential therapeutic applications.

The molecular structure of 5-Bromo-3-iodo-2-methoxyaniline consists of a benzene ring substituted with a bromine atom at the 5-position, an iodine atom at the 3-position, and a methoxy group at the 2-position. This arrangement provides a rich array of reactive sites that can be exploited in organic synthesis. The presence of both halogen atoms enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings, which are fundamental in constructing complex molecular architectures.

In recent years, 5-Bromo-3-iodo-2-methoxyaniline has been extensively studied for its role in drug discovery and development. Researchers have leveraged its structural framework to design and synthesize small molecules with targeted biological activities. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other enzymes involved in cancer pathways. The bromine and iodine atoms facilitate easy modulation through palladium-catalyzed reactions, allowing chemists to introduce diverse functional groups and optimize pharmacokinetic properties.

One notable application of 5-Bromo-3-iodo-2-methoxyaniline is in the synthesis of antiviral agents. The compound’s ability to undergo sequential functionalization has been exploited to create derivatives with enhanced antiviral efficacy. Recent research has highlighted its role in developing inhibitors against viral proteases and polymerases, contributing to the fight against emerging infectious diseases. The methoxy group at the 2-position also plays a critical role in modulating solubility and metabolic stability, making it an ideal candidate for further medicinal chemistry exploration.

The agrochemical industry has also benefited from the use of 5-Bromo-3-iodo-2-methoxyaniline as a key intermediate. Its derivatives have been investigated for their potential as herbicides and fungicides due to their ability to interfere with essential metabolic pathways in pests. By incorporating this compound into novel formulations, researchers aim to develop more effective and environmentally sustainable solutions for crop protection.

From a synthetic chemistry perspective, 5-Bromo-3-iodo-2-methoxyaniline offers a unique platform for exploring new methodologies and reactions. The combination of bromine and iodine substituents allows for diverse transformations, including metal-catalyzed coupling reactions that are pivotal in modern drug discovery. Advances in catalytic systems have further expanded the utility of this compound, enabling more efficient and scalable syntheses of complex molecules.

The pharmacological potential of 5-Bromo-3-iodo-2-methoxyaniline extends beyond oncology and virology. Emerging studies suggest its relevance in neurodegenerative diseases, where its structural motifs can be modified to target specific neural pathways. The ability to fine-tune its properties through chemical modifications makes it a valuable building block for designing next-generation therapeutics.

In conclusion, 5-Bromo-3-iodo-2-methoxyaniline (CAS No. 1845713-72-5) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new possibilities, this compound is poised to play an even greater role in addressing global health challenges through innovative chemical solutions.